8-Butyryloxypyrene-1,3,6-trisulfonic acid trisodium salt 8-Butyryloxypyrene-1,3,6-trisulfonic acid trisodium salt
Brand Name: Vulcanchem
CAS No.: 115787-82-1
VCID: VC20846457
InChI: InChI=1S/C20H16O11S3/c1-2-3-18(21)31-14-8-15(32(22,23)24)11-6-7-13-17(34(28,29)30)9-16(33(25,26)27)12-5-4-10(14)19(11)20(12)13/h4-9H,2-3H2,1H3,(H,22,23,24)(H,25,26,27)(H,28,29,30)
SMILES: CCCC(=O)OC1=CC(=C2C=CC3=C(C=C(C4=C3C2=C1C=C4)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+]
Molecular Formula: C20H16O11S3
Molecular Weight: 528.5 g/mol

8-Butyryloxypyrene-1,3,6-trisulfonic acid trisodium salt

CAS No.: 115787-82-1

Cat. No.: VC20846457

Molecular Formula: C20H16O11S3

Molecular Weight: 528.5 g/mol

* For research use only. Not for human or veterinary use.

8-Butyryloxypyrene-1,3,6-trisulfonic acid trisodium salt - 115787-82-1

Specification

CAS No. 115787-82-1
Molecular Formula C20H16O11S3
Molecular Weight 528.5 g/mol
IUPAC Name 8-butanoyloxypyrene-1,3,6-trisulfonic acid
Standard InChI InChI=1S/C20H16O11S3/c1-2-3-18(21)31-14-8-15(32(22,23)24)11-6-7-13-17(34(28,29)30)9-16(33(25,26)27)12-5-4-10(14)19(11)20(12)13/h4-9H,2-3H2,1H3,(H,22,23,24)(H,25,26,27)(H,28,29,30)
Standard InChI Key RZVJDMGRXDQGLN-UHFFFAOYSA-N
SMILES CCCC(=O)OC1=CC(=C2C=CC3=C(C=C(C4=C3C2=C1C=C4)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+]
Canonical SMILES CCCC(=O)OC1=CC(=C2C=CC3=C(C=C(C4=C3C2=C1C=C4)S(=O)(=O)O)S(=O)(=O)O)S(=O)(=O)O

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